Cas no 1250578-48-3 (1-benzyl-3-(methylamino)pyrrolidin-2-one)

• Product Name: 1-benzyl-3-(methylamino)pyrrolidin-2-one
• CAS No: 1250578-48-3
• CID: 4581661
• PubChem ID: 61548886
• Update Time: 2025-06-12

1-benzyl-3-(methylamino)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(methylamino)pyrrolidin-2-one

Additional information on 1-benzyl-3-(methylamino)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 1250578-48-3 and Product Name: 1-benzyl-3-(methylamino)pyrrolidin-2-one

The compound with the CAS number 1250578-48-3 and the product name 1-benzyl-3-(methylamino)pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The benzyl and methylamino substituents in its molecular framework contribute to its distinctive reactivity, making it a valuable scaffold for drug discovery and development.

1-benzyl-3-(methylamino)pyrrolidin-2-one belongs to the pyrrolidinone class of compounds, which are known for their broad spectrum of biological activities. The presence of the benzyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Meanwhile, the methylamino group introduces basicity, which can be exploited in designing compounds that interact with acidic or basic moieties in biological targets.

Recent research has highlighted the potential of 1-benzyl-3-(methylamino)pyrrolidin-2-one as a lead compound in the development of novel therapeutic agents. Its structural motif has been explored in various pharmacological contexts, including anti-inflammatory, analgesic, and neuroprotective applications. The compound’s ability to modulate enzyme activity and receptor binding has made it a focal point for medicinal chemists seeking to develop next-generation pharmaceuticals.

In particular, studies have demonstrated that derivatives of 1-benzyl-3-(methylamino)pyrrolidin-2-one exhibit promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. By inhibiting these enzymes, the compound shows potential in alleviating inflammation and associated pain symptoms. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for further optimization to enhance pharmacological efficacy and reduce side effects.

The synthesis of 1-benzyl-3-(methylamino)pyrrolidin-2-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the benzyl group at the 1-position and the methylamino group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability.

From a computational chemistry perspective, 1-benzyl-3-(methylamino)pyrrolidin-2-one has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how the compound’s substituents influence its binding affinity and selectivity. Such information is crucial for designing derivatives with improved pharmacokinetic properties and reduced toxicity.

The pharmacokinetic profile of 1-benzyl-3-(methylamino)pyrrolidin-2-one is another area of active investigation. Researchers have examined its absorption, distribution, metabolism, excretion (ADME) properties to assess its suitability for clinical use. Preliminary data suggest that the compound exhibits favorable solubility and bioavailability, making it a promising candidate for further development. However, additional studies are needed to fully characterize its metabolic pathways and potential drug-drug interactions.

One of the most exciting aspects of 1-benzyl-3-(methylamino)pyrrolidin-2-one is its versatility as a chemical scaffold. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has led to several novel compounds that show promise in preclinical models. The ability to rapidly synthesize and screen these derivatives using high-throughput techniques has accelerated the drug discovery process significantly.

The role of computational tools in optimizing 1-benzyl-3-(methylamino)pyrrolidin-2-one derivatives cannot be overstated. Machine learning algorithms have been trained on large datasets containing structural and activity information to predict how modifications will affect a compound’s biological properties. These predictions guide experimental efforts, reducing trial-and-error approaches and saving valuable research time.

In conclusion, 1-benzyl-3-(methylamino)pyrrolidin-2-one (CAS No. 1250578-48-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications in various therapeutic areas. Ongoing research continues to uncover new insights into its pharmacological properties, synthetic pathways, and computational modeling capabilities. As our understanding of this compound grows, so does its potential to contribute to the development of novel therapeutic agents that improve human health.